Cas no 2176843-81-3 (1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one)
1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
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- AKOS034007593
- 1-(2-Benzyl-4-methylpiperazin-1-yl)prop-2-en-1-one
- Z2738285905
- EN300-6702325
- 2176843-81-3
- 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one
-
- Inchi: 1S/C15H20N2O/c1-3-15(18)17-10-9-16(2)12-14(17)11-13-7-5-4-6-8-13/h3-8,14H,1,9-12H2,2H3
- InChI Key: LFFLHKDIOFEBHZ-UHFFFAOYSA-N
- SMILES: C(N1CCN(C)CC1CC1=CC=CC=C1)(=O)C=C
Computed Properties
- Exact Mass: 244.157563266g/mol
- Monoisotopic Mass: 244.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 1.063±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 400.1±34.0 °C(Predicted)
- pka: 6.76±0.40(Predicted)
1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6702325-1.0g |
1-(2-benzyl-4-methylpiperazin-1-yl)prop-2-en-1-one |
2176843-81-3 | 90% | 1.0g |
$0.0 | 2023-07-09 |
1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one
Recent Advances in the Study of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2176843-81-3)
In recent years, the compound 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2176843-81-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperazine and propenone structural motifs, has shown promising potential in various therapeutic applications. Researchers have been particularly interested in its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting neurological disorders, inflammation, and cancer.
A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications. The study highlighted the compound's ability to modulate specific neurotransmitter receptors, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the anti-inflammatory properties of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one. The researchers conducted in vitro and in vivo experiments to assess the compound's efficacy in inhibiting pro-inflammatory cytokines. The results demonstrated a significant reduction in inflammatory markers, positioning the compound as a potential candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.
In the realm of oncology, a preprint article available on bioRxiv (2024) reported the anti-cancer activity of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one against various cancer cell lines. The study revealed that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Furthermore, it exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its utility in combination therapies for resistant cancers.
Despite these promising findings, challenges remain in the clinical translation of 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacokinetic profile while retaining its therapeutic efficacy.
In conclusion, 1-[4-Methyl-2-(phenylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2176843-81-3) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its diverse pharmacological activities underscore its potential as a lead compound for the development of new therapeutics. Continued research and collaboration across disciplines will be essential to unlock its full therapeutic potential and bring it closer to clinical application.
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